Cas no 1880470-90-5 (5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid
• CAS No: 1880470-90-5
• MF: C₈H₉F₆NO₃
• MW: 281.152383565903
• CID: 5983795
• PubChem ID: 165914377
• Update Time: 2025-11-06

5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid
• 1880470-90-5
• EN300-12569182
• 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C8H9F6NO3/c9-7(10,11)4(3-5(16)17)1-2-15-6(18)8(12,13)14/h4H,1-3H2,(H,15,18)(H,16,17)
• InChI Key： FIFUSMVEFUDPBE-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CCNC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 281.04866212g/mol
• Monoisotopic Mass: 281.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid

5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid: A Comprehensive Overview

5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid is a highly specialized organic compound with the CAS number 1880470-90-5. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The molecule is characterized by its pentanoic acid backbone, which is substituted with a trifluoroacetamido group at the 5-position and a trifluoromethyl group at the 3-position. These substituents impart distinctive electronic and steric properties, making it a valuable compound for various research and industrial purposes.

The trifluoroacetamido group, which is attached to the 5-position of the pentanoic acid, contributes to the compound's ability to engage in hydrogen bonding. This feature is particularly advantageous in drug design, where hydrogen bonding plays a critical role in molecular recognition and bioavailability. Similarly, the trifluoromethyl group at the 3-position introduces a strong electron-withdrawing effect, enhancing the compound's stability and reactivity in certain chemical transformations. Recent studies have highlighted the potential of this compound as a building block for synthesizing advanced materials, including fluorinated polymers and bioactive molecules.

From a synthetic perspective, 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid can be prepared through a variety of routes, including nucleophilic acyl substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications. The synthesis process typically involves the use of fluorinated reagents and catalysts, which are carefully selected to minimize side reactions and maximize selectivity.

One of the most promising areas of application for this compound is in the development of fluorinated pharmaceuticals. The presence of multiple fluorine atoms in its structure confers several advantages, including improved metabolic stability and enhanced bioavailability. Recent clinical studies have demonstrated that fluorinated compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. As a result, 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid is being actively investigated as a lead compound for treating various diseases, including cancer and infectious disorders.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its unique combination of electronic properties makes it an ideal candidate for use in advanced materials such as fluoropolymers and liquid crystals. Researchers have explored its potential as a monomer for synthesizing high-performance polymers with tailored mechanical and thermal properties. These materials hold promise for use in aerospace, electronics, and automotive industries, where durability and resistance to harsh conditions are critical.

The environmental impact of 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid has also been a topic of interest among scientists. Given its fluorinated nature, there are concerns about its persistence in the environment and potential toxicity to aquatic organisms. However, recent studies have shown that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to ecosystems. This finding is particularly reassuring for industries that rely on fluorinated compounds for their operations.

Looking ahead, the future of 5-(Trifluoroacetamido)-3-(trifluoromethyl)pentanoic acid appears bright as researchers continue to uncover new applications for this versatile compound. Its unique combination of structural features makes it an invaluable tool in both academic research and industrial innovation. As advancements in synthetic chemistry continue to evolve, we can expect even more sophisticated derivatives of this compound to emerge, further expanding its utility across diverse fields.